Cas no 117976-94-0 (1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-)
117976-94-0 structure
Product Name:1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-
CAS No:117976-94-0
MF:C17H19N3O3S
MW:345.41606259346
CID:131707
PubChem ID:9906180
Update Time:2025-04-19
1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-
- 3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-1-Propanol
- 3-[2-(1H-benzimidazol-2-ylsulfinylmethyl)-3-methylpyridin-4-yl]oxypropan-1-ol
- Racemic-O-Desmethyl Rabeprazole Impurity
- 1-Propanol, 3-((2-((1H-benzimidazol-2-ylsulfinyl)methyl)-3-methyl-4-pyridinyl)oxy)-
- AKOS015842448
- DTXSID90432674
- I58UIQ1OYK
- 117976-94-0
- Desmethyl rabeprazole
- 3-((2-(((1H-benzo[d]imidazol-2-yl)sulfinyl)methyl)-3-methylpyridin-4-yl)oxy)propan-1-ol? (Rabeprazole Impurity
- OBQCUJTXRBUDMO-UHFFFAOYSA-N
- CS-0166559
- 2-[{4-(3-hydroxypropoxy)-3-methylpyridine-2-yl}methylsulfinyl]-1H-benzimidazole
- UNII-I58UIQ1OYK
- 3-((2-(((1H-Benzo[d]imidazol-2-yl)sulfinyl)methyl)-3-methylpyridin-4-yl)oxy)propan-1-ol
- SCHEMBL6582664
- F93954
- Q27280462
- FT-0728892
- 1-Propanol, 3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-
-
- Inchi: 1S/C17H19N3O3S/c1-12-15(18-8-7-16(12)23-10-4-9-21)11-24(22)17-19-13-5-2-3-6-14(13)20-17/h2-3,5-8,21H,4,9-11H2,1H3,(H,19,20)
- InChI Key: OBQCUJTXRBUDMO-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2N1)(CC1C(C)=C(C=CN=1)OCCCO)=O
Computed Properties
- Exact Mass: 344.10704
- Monoisotopic Mass: 345.11471265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 85.2
- LogP: 3.20100
1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]- Related Literature
-
Na Cao,Lei Liu,Yuan-bin Hao,Li-li Sun,Qiao-gen Zou,Xing-ling Ma,Kai-he Xiong Anal. Methods 2016 8 1405
117976-94-0 (1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-) Related Products
- 117976-91-7(Desmethyl rabeprazole thioether)
- 161796-84-5(Esomeprazolepotassium)
- 110374-16-8(4-Desmethoxy Omeprazole)
- 73590-58-6(Omeprazole)
- 138530-94-6((R)-Lansoprazole)
- 117976-89-3(Rabeprazole)
- 119141-88-7(6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole)
- 88546-55-8(Omeprazole metabolite Omeprazole sulfone)
- 131926-98-2(1H-Benzimidazol-6-ol,2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-)
- 119141-89-8((r)-Omeprazole)
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